2-(2,6-Difluorophenyl)-5,5-dimethylmorpholine

• Molecular Formula: C12H15F2NO
• Molecular Weight: 227.25 g/mol
• IUPAC Name: 2-(2,6-difluorophenyl)-5,5-dimethylmorpholine
• InChI: InChI=1S/C12H15F2NO/c1-12(2)7-16-10(6-15-12)11-8(13)4-3-5-9(11)14/h3-5,10,15H,6-7H2,1-2H3
• InChI Key: SCXZREZPVVTUFL-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(CN1)C2=C(C=CC=C2F)F)C

Description

2-(2,6-Difluorophenyl)-5,5-dimethylmorpholine is a substituted morpholine derivative characterized by a 2,6-difluorophenyl group at the 2-position of the morpholine ring and two methyl groups at the 5,5-positions. Morpholine derivatives are widely studied for their diverse applications in medicinal chemistry, agrochemicals, and catalysis due to their unique electronic and steric properties. The fluorine atoms on the phenyl ring enhance lipophilicity and metabolic stability, while the dimethyl groups at the 5-positions influence the compound’s conformational flexibility.

Preparation Methods

The synthesis of 2-(2,6-Difluorophenyl)-5,5-dimethylmorpholine typically involves the reaction of 2,6-difluoroaniline with 2,2-dimethyl-1,3-propanediol in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and the use of solvents such as toluene or ethanol to facilitate the reaction. Industrial production methods may involve continuous flow processes to enhance yield and efficiency.

Chemical Reactions Analysis

2-(2,6-Difluorophenyl)-5,5-dimethylmorpholine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atoms are replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions: Typical reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., amines). Reaction conditions often involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

2-(2,6-Difluorophenyl)-5,5-dimethylmorpholine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of novel compounds with potential pharmaceutical applications.

Biology: The compound is studied for its potential biological activities, including its effects on various enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific molecular targets is beneficial.

Industry: The compound is used in the development of specialty chemicals and materials with unique properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 2-(2,6-Difluorophenyl)-5,5-dimethylmorpholine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

To evaluate the distinctive features of 2-(2,6-Difluorophenyl)-5,5-dimethylmorpholine, we compare it with morpholine derivatives sharing structural or functional similarities.

Table 1: Structural and Functional Comparison

Compound Name	Substituents on Morpholine Ring	Key Applications/Properties	References
2-(2,6-Difluorophenyl)-5,5-dimethylmorpholine	2,6-Difluorophenyl (position 2); 5,5-dimethyl	Hypothesized CNS/agrochemical applications (structural analogy)	—
4-(4,5-Dihydro-1H-imidazol-2-yl)-2,6-dimethylmorpholine hydrobromide	4,5-Dihydroimidazol-2-yl (position 4); 2,6-dimethyl	Medicinal chemistry, drug development, catalytic reactions
3-(Trifluoromethyl)morpholine	Trifluoromethyl (position 3)	Fluorinated building block for pharmaceuticals	Industry reports

Key Findings

Substituent Effects on Bioactivity :

• The 2,6-difluorophenyl group in the target compound likely enhances binding affinity to hydrophobic pockets in biological targets (e.g., enzymes or receptors), a trait shared with fluorinated analogs in CNS drug discovery. In contrast, the imidazolyl substituent in the compound from may facilitate hydrogen bonding or metal coordination, making it suitable for catalytic or receptor-targeted applications.

This contrasts with 2,6-dimethyl substitution in , which may alter steric hindrance at reactive sites.

The compound in , however, has demonstrated utility in medicinal chemistry as a reagent or intermediate, emphasizing the role of heterocyclic substituents in drug design.

Table 2: Hypothetical Physicochemical Properties

Property	2-(2,6-Difluorophenyl)-5,5-dimethylmorpholine	4-(4,5-Dihydro-1H-imidazol-2-yl)-2,6-dimethylmorpholine hydrobromide
Molecular Weight (g/mol)	~265.3 (calculated)	293.2 (reported)
LogP (Lipophilicity)	~2.8 (estimated)	~1.2 (polar imidazolyl group)
Solubility	Low (fluorophenyl dominance)	Moderate (ionic hydrobromide salt)

Biological Activity

2-(2,6-Difluorophenyl)-5,5-dimethylmorpholine is a compound that has garnered attention due to its potential biological activities, particularly in the context of medicinal chemistry. This article explores its biological activity, pharmacokinetics, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure

The compound features a morpholine ring substituted with a difluorophenyl group and two methyl groups. Its structure can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{F}_2\text{N}_1\text{O}_{1}$$

Antiparasitic Activity

Recent studies have highlighted the antiparasitic properties of 2-(2,6-difluorophenyl)-5,5-dimethylmorpholine against Trypanosoma brucei, the causative agent of Human African Trypanosomiasis (HAT). The compound demonstrated an effective concentration (EC50) of 0.11 μM , indicating strong in vitro potency against this parasite .

Structure-Activity Relationship (SAR)

The SAR studies indicate that substituting the t-butyl group with a 2,6-difluorophenyl moiety significantly enhances the compound's potency. This modification appears to improve selectivity while maintaining efficacy against T. brucei and reducing toxicity in mammalian cellular assays .

Pharmacokinetics

Pharmacokinetic studies reveal that the compound exhibits variable absorption and metabolism profiles depending on the administration route. In NMRI mice, oral administration resulted in poor exposure due to first-pass metabolism by cytochrome P450 enzymes. In contrast, intraperitoneal administration yielded higher plasma concentrations:

Species	Route	Dose (mg/kg)	C max (ng/mL)	T max (h)	AUC (ng/mL*h)
NMRI mice	PO	10	33	0.50	5700
NMRI mice	IP	10	830	0.25	66,000
HRN mice	IP	10	3800	0.50	1,000,000

These findings suggest that alternative dosing strategies may be necessary to optimize therapeutic outcomes in vivo .

Efficacy Studies in Animal Models

A series of efficacy studies were conducted using HRN mice to assess the therapeutic potential of the compound in vivo. The studies demonstrated that repeated intraperitoneal dosing led to significant reductions in parasitemia levels compared to controls. The data indicated that while the parent compound was effective, further optimization of its pharmacokinetic properties could enhance its clinical utility .

Metabolite Analysis

Metabolite identification studies have revealed that upon incubation with mouse liver microsomes, two primary metabolites were generated through oxidation. These metabolites were analyzed for their potency against T. brucei. However, neither metabolite showed improved efficacy compared to the parent compound . This suggests that while metabolic pathways may alter pharmacokinetics, they do not necessarily enhance therapeutic activity.